Cas no 2138525-85-4 (6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine)

• Product Name: 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine
• CAS No: 2138525-85-4
• MF: C₁₁H₁₀BrF₂N₃
• MW: 302.118008136749
• CID: 5978030
• PubChem ID: 165795765
• Update Time: 2025-05-22

6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1162185
• 2138525-85-4
• 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine

• Inchi： 1S/C11H10BrF2N3/c1-11(13,14)6-16-10-15-5-7-4-8(12)2-3-9(7)17-10/h2-5H,6H2,1H3,(H,15,16,17)
• InChI Key： MRSFICIYLYXLHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)NCC(C)(F)F

Computed Properties

• Exact Mass: 301.00262g/mol
• Monoisotopic Mass: 301.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.8Ų

Additional information on 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine

6-Bromo-N-(2,2-Difluoropropyl)Quinazolin-2-Amine: A Comprehensive Overview

6-Bromo-N-(2,2-difluoropropyl)quinazolin-2-amine, also known by its CAS number 2138525-85-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a quinazoline ring system with a bromine atom at the 6-position and an N-substituent at the 2-position, specifically a 2,2-difluoropropyl group. These structural features contribute to its unique chemical properties and potential biological functions.

The synthesis of 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity of the final product. The introduction of the bromine atom at the 6-position is particularly significant as it enhances the compound's reactivity and selectivity in subsequent reactions. Furthermore, the presence of the 2,2-difluoropropyl group at the nitrogen position introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine as a lead compound in drug development. Its quinazoline core is known to exhibit anti-cancer properties, and modifications such as bromination and fluorination can further enhance its therapeutic potential. For instance, bromine substitution has been shown to improve solubility and bioavailability, while fluorination can increase metabolic stability and reduce toxicity.

In terms of biological activity, this compound has demonstrated promising results in vitro against various cancer cell lines. Preclinical studies suggest that it may inhibit key enzymes or pathways involved in tumor growth and metastasis. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for targeted therapies in oncology.

The development of CAS No 2138525-85-4 into a clinical drug candidate requires further investigation into its pharmacokinetics, toxicity profile, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials.

In conclusion, 6-bromo-N-(2,2-difluoropropyl)quinazolin-2-amine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological properties position it as a potential candidate for developing innovative treatments in oncology and other therapeutic areas.